Cas no 1154942-47-8 (6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(1-Hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
-
- Inchi: 1S/C10H11NO3/c1-6(12)7-2-3-9-8(4-7)11-10(13)5-14-9/h2-4,6,12H,5H2,1H3,(H,11,13)
- InChI Key: MPRYXQYGRGVBMD-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(O)C)C=C2NC(=O)C1
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B443970-10mg |
6-(1-Hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B443970-50mg |
6-(1-Hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B443970-100mg |
6-(1-Hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-60788-0.05g |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-60788-0.1g |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-60788-0.25g |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-60788-0.5g |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-60788-1.0g |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-60788-2.5g |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-60788-5.0g |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1154942-47-8 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
Introduction to 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1154942-47-8)
6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one, also known by its CAS number 1154942-47-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are characterized by their unique chemical structure and potential biological activities. The presence of the hydroxyethyl group and the benzoxazine ring system makes this compound a promising candidate for various therapeutic applications.
The chemical structure of 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one consists of a benzene ring fused with a five-membered oxazine ring, with a hydroxyethyl substituent attached to the 6-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it an interesting subject for both academic and industrial research. The hydroxyethyl group can participate in hydrogen bonding and other intermolecular interactions, which may influence the compound's solubility, stability, and biological activity.
Recent studies have highlighted the potential of 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one has also shown promise in neuroprotective applications. A study conducted by a team at the University of California demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the scavenging of reactive oxygen species (ROS) and the modulation of signaling pathways involved in cell survival.
The pharmacokinetic properties of 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one have also been investigated to assess its suitability for drug development. Preliminary studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which are crucial factors for developing an effective oral medication. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for human use.
The synthetic route for producing 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one has been optimized to ensure high yields and purity. One common method involves the reaction of 6-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one with ethanol in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the 6-position to form the desired product. The purity of the final compound can be confirmed using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
In conclusion, 6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1154942-47-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1154942-47-8 (6-(1-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)